N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H26N2O2/c1-14(2)18-11-6-15(3)12-19(18)24-13-20(23)21-16-7-9-17(10-8-16)22(4)5/h6-12,14H,13H2,1-5H3,(H,21,23)
• InChI Key: MFJOBRRLNTUZIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, also known as DMAA, is a synthetic compound that has been widely used in scientific research. It was first synthesized in the 1940s as a nasal decongestant, but its use in this area was discontinued due to safety concerns. However, DMAA has since found a new purpose in scientific research as a tool for studying the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide is not fully understood, but it is believed to act as a monoamine releasing agent, similar to amphetamines. This means that it increases the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, leading to increased alertness and energy.
Biochemical and physiological effects:
N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has been shown to have a number of biochemical and physiological effects. It increases heart rate and blood pressure, and can cause vasoconstriction. It also increases levels of glucose and free fatty acids in the blood, which can provide an energy source for the body. N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has also been shown to have effects on the immune system, including increasing the production of cytokines and activating immune cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide in lab experiments include its ability to stimulate the central nervous system and increase energy levels, which can be useful for studying the effects of other drugs or chemicals on the brain. However, there are also limitations to its use, including its potential toxicity and the fact that it is a controlled substance in some countries.

Future Directions

There are a number of potential future directions for research on N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD), due to its stimulant effects on the central nervous system. Another area of interest is its potential as a tool for studying the mechanisms of addiction, particularly with regard to the dopamine system. Finally, there is interest in developing new synthetic compounds that are similar to N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide but have fewer side effects and are less toxic.

Synthesis Methods

N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide can be synthesized through a series of chemical reactions, starting with the reaction of 4-(dimethylamino)benzaldehyde with 2-isopropyl-5-methylphenol in the presence of an acid catalyst. The resulting product is then reacted with chloroacetic acid to form N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide.

Scientific Research Applications

N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has been used in scientific research for a variety of purposes. It has been shown to have stimulant effects on the central nervous system, which can be useful for studying the effects of other drugs or chemicals on the brain. N-(4-(dimethylamino)phenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has also been used as a tool for studying the mechanisms of action of various drugs, particularly those that affect the dopamine system.